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Compound of Interest

Compound Name: 1-Benzylpiperidine

Cat. No.: B1218667

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Benzylpiperidine is a versatile heterocyclic amine that serves as a crucial building block in
the landscape of organic synthesis and medicinal chemistry. Its structural motif, characterized
by a piperidine ring N-substituted with a benzyl group, is recognized as a "privileged scaffold".
This designation stems from its frequent appearance in a multitude of biologically active
compounds, including approved pharmaceuticals.[1] The unique three-dimensional structure
and the presence of both a basic nitrogen atom and an aromatic ring allow for diverse chemical
modifications and specific interactions with biological targets.[1] This technical guide provides
an in-depth overview of the core physicochemical characteristics of 1-Benzylpiperidine,
offering essential data and methodologies for professionals engaged in research and
development.

Physicochemical Properties

The fundamental physical and chemical properties of 1-Benzylpiperidine are summarized in
the tables below, providing a consolidated resource for laboratory and computational
applications.

General and Physical Properties
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Property Value Source(s)
CAS Number 2905-56-8 [2][3]
Molecular Formula Ci12H17N [2][3]
Molecular Weight 175.27 g/mol [3]
Appearance Colorl.ess' to slightly yellow 2]

clear liquid
Density 0.950 - 0.96 g/mL [2]
Boiling Point 120-123 °C (at 9 mmHg) [4]
Refractive Index n20/D 1.526 - 1.53 [2]
pKa (predicted) 9.02+£0.10

Solubility Profile

1-Benzylpiperidine exhibits solubility characteristics typical of a tertiary amine with a
significant hydrophobic component.

Solvent Solubility Source(s)
Water Insoluble [5]
Ethanol Soluble [5]
Methanol High to Miscible (Predicted) [6]
Dimethyl Sulfoxide (DMSO) High (Predicted) [6]
Acetone Soluble [5]
Toluene Moderate to High (Predicted) [6]
Xylene Moderate to High (Predicted) [6]

Spectral Data Summary
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Spectroscopic analysis is fundamental for the structural elucidation and purity assessment of 1-

Benzylpiperidine.

Spectroscopy Key Features Source(s)
Signals corresponding to the

IH NMR o [7]
benzyl and piperidine protons.
Resonances for the carbon

13C NMR atoms of the benzyl and [718]

piperidine rings.

Infrared (IR)

Characteristic peaks for C-H
(aromatic and aliphatic), C-N,
and C=C (aromatic) stretching

and bending vibrations.

[3]

Mass Spectrometry (MS)

Molecular ion peak and
characteristic fragmentation

pattern.

[3]

Experimental Protocols

The following sections detail generalized yet comprehensive methodologies for the

determination of key physicochemical and spectral properties of 1-Benzylpiperidine. These

protocols are intended to serve as a foundation for laboratory practice.

Determination of Boiling Point (Distillation Method)

Objective: To determine the boiling point of 1-Benzylpiperidine at a given pressure.

Apparatus:

¢ Round-bottom flask

o Heating mantle or oil bath

« Distillation head with a thermometer adapter
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Condenser

Receiving flask

Boiling chips

Thermometer

Procedure:

Place a small volume of 1-Benzylpiperidine into the round-bottom flask, along with a few
boiling chips to ensure smooth boiling.

o Assemble the distillation apparatus. The thermometer bulb should be positioned just below
the side arm of the distillation head to accurately measure the temperature of the vapor that
is distilling.

» Begin heating the flask gently.

+ Observe the temperature as the liquid begins to boil and the vapor condenses.

e The boiling point is the temperature at which the vapor and liquid are in equilibrium,
observed as a stable temperature reading on the thermometer while the liquid is distilling.

Record the atmospheric pressure at which the measurement is taken.

Determination of Density

Objective: To determine the density of 1-Benzylpiperidine.

Apparatus:

e Pycnometer or a graduated cylinder and an analytical balance.

Procedure (using a graduated cylinder):

e Weigh a clean, dry graduated cylinder on an analytical balance and record its mass.

o Carefully add a known volume of 1-Benzylpiperidine to the graduated cylinder.
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e Weigh the graduated cylinder containing the liquid and record the new mass.
e The mass of the liquid is the difference between the two recorded masses.

e The density is calculated by dividing the mass of the liquid by its volume (Density =
Mass/Volume).

Spectroscopic Analysis

Objective: To obtain *H and 3C NMR spectra for structural confirmation.
Sample Preparation:

e Dissolve 5-25 mg of 1-Benzylpiperidine in approximately 0.6-0.7 mL of a deuterated solvent
(e.g., CDCIs or DMSO-ds).[9]

« Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean,
dry NMR tube to remove any particulate matter.[10]

o Cap the NMR tube and ensure the sample height is adequate for the spectrometer.

Instrumentation and Data Acquisition:

A standard NMR spectrometer (e.g., 300 or 400 MHz) is used.

For *H NMR, a standard pulse program (e.g., zg30) is typically employed.[11]

For 13C NMR, a proton-decoupled pulse program is used to obtain a spectrum with singlet
peaks for each unique carbon atom.[11]

The chemical shifts are referenced to the residual solvent peak or an internal standard like
tetramethylsilane (TMS).

Objective: To identify the functional groups present in 1-Benzylpiperidine.
Sample Preparation (for a liquid sample):

e Place a drop of 1-Benzylpiperidine between two salt plates (e.g., NaCl or KBr).
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o Gently press the plates together to form a thin liquid film.
Instrumentation and Data Acquisition:

e An FTIR spectrometer is used to record the spectrum.

e Abackground spectrum of the clean salt plates is typically recorded first.

o The sample is then placed in the spectrometer's sample compartment, and the spectrum is
acquired over the standard mid-IR range (e.g., 4000-400 cm™1).

Obijective: To determine the molecular weight and fragmentation pattern of 1-
Benzylpiperidine.

Sample Introduction and lonization:

e The sample is introduced into the mass spectrometer, often via Gas Chromatography (GC-
MS) for volatile compounds like 1-Benzylpiperidine.[12]

¢ In the ion source, the molecules are ionized, typically by electron impact (El) or chemical
ionization (CI).[13]

Mass Analysis and Detection:

e The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z)
by a mass analyzer.

» A detector records the abundance of each ion, generating a mass spectrum.

Role in Synthesis and Drug Discovery

1-Benzylpiperidine is a cornerstone in the synthesis of a wide array of pharmaceutical agents,
particularly those targeting the central nervous system.[2] Its utility as a versatile scaffold allows
for the systematic modification of its structure to optimize pharmacological activity, selectivity,
and pharmacokinetic properties. A notable example is its role as a key intermediate in the
synthesis of Donepezil, a widely used medication for the treatment of Alzheimer's disease.[14]
[15][16]
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The following diagram illustrates the central role of the 1-benzylpiperidine scaffold as a
building block for creating a library of diverse derivatives for drug discovery.

Core Scaffold

1-Benzylpiperidine

Substitution on Benzyl Ring
(e.g., -Cl, -F, -OCH3)

Substitution on Piperidine Ring Derivatization of Piperidine Nitrogen
(e.g., -CN, -CHO, -COOH) (Post-synthesis modification)

Resulting Derivatives

Antiviral Agents Neurological Disorder Therapeutlcs
(e.g., Donepezil)

Analgesics Other Bioactive Molecules

Click to download full resolution via product page
Caption: Synthetic utility of the 1-Benzylpiperidine scaffold.

The diagram illustrates how the core 1-benzylpiperidine structure can be systematically
modified at various positions to generate a diverse library of derivatives. These derivatives
have been explored for a range of therapeutic applications, highlighting the importance of this
scaffold in drug discovery.[1]

Conclusion

1-Benzylpiperidine is a compound of significant interest due to its foundational role in the
synthesis of complex organic molecules and pharmaceuticals. A thorough understanding of its
physicochemical properties, as detailed in this guide, is paramount for its effective and safe
utilization in research and development. The provided data and experimental protocols offer a
valuable resource for scientists and professionals, facilitating further innovation in the fields of
chemistry and drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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